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Compound of Interest

Compound Name: beta-Phellandrene

Cat. No.: B048752 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling of beta-Phellandrene, a cyclic monoterpene used in various

applications, including fragrances and as a chemical intermediate. Adherence to these

procedures is critical for minimizing risks and ensuring operational integrity.

Essential Safety Information at a Glance
Beta-Phellandrene is a flammable liquid and vapor that may be fatal if swallowed and enters

airways. It can also cause skin irritation.[1][2] Understanding its physical and chemical

properties is the first step toward safe handling.
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Property Value

CAS Number 555-10-2[1]

Molecular Formula C10H16[1]

Molecular Weight 136.23 g/mol [3]

Appearance Colorless to pale yellow, clear liquid[4][5]

Boiling Point 171-174 °C[3][4]

Flash Point 43.89 °C (111.00 °F)[4]

Vapor Pressure 1.573 - 1.59 mmHg @ 25 °C[3][4]

Specific Gravity 0.839 - 0.852 @ 20/25 °C[4][5]

Solubility
Insoluble in water; soluble in alcohol and ether.

[4][5]

Personal Protective Equipment (PPE) Protocol
A rigorous PPE protocol is non-negotiable when handling beta-Phellandrene to prevent

exposure through inhalation, skin contact, or eye contact.
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PPE Category Specification Rationale

Eye and Face Protection

Safety goggles with side-

shields.[1] A face shield may

be required for splash hazards.

[6]

Protects against splashes and

vapors.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile).[1][7] Double

gloving may be necessary for

added protection.[7]

Prevents skin contact and

potential irritation.[2]

Body Protection

Impervious clothing, such as a

lab coat.[1] For larger

quantities or increased risk of

splashing, chemical-resistant

coveralls are recommended.

Protects skin from accidental

spills and contamination.

Respiratory Protection

A suitable respirator should be

used when working in areas

with inadequate ventilation or

when aerosol formation is

possible.[1]

Prevents inhalation of harmful

vapors.

Operational Plan: Step-by-Step Handling of beta-
Phellandrene
A systematic approach to handling beta-Phellandrene from receipt to use is critical for

maintaining a safe laboratory environment.

1. Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Verify that the container is properly labeled with the chemical name, hazard pictograms, and

handling precautions.

Ensure the Safety Data Sheet (SDS) is readily accessible.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-N8573/%CE%B2-Phellandrene-SDS-MedChemExpress.pdf
https://www.epa.gov/emergency-response/personal-protective-equipment
https://file.medchemexpress.com/batch_PDF/HY-N8573/%CE%B2-Phellandrene-SDS-MedChemExpress.pdf
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://cdn.caymanchem.com/cdn/msds/33905m.pdf
https://file.medchemexpress.com/batch_PDF/HY-N8573/%CE%B2-Phellandrene-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-N8573/%CE%B2-Phellandrene-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b048752?utm_src=pdf-body
https://www.benchchem.com/product/b048752?utm_src=pdf-body
https://www.benchchem.com/product/b048752?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Storage:

Store beta-Phellandrene in a tightly sealed container in a cool, well-ventilated area.[1][8]

The recommended storage temperature is between 4°C and 8°C.[1][5]

Keep the container away from direct sunlight, heat, sparks, open flames, and other sources

of ignition.[1][8]

Store away from incompatible materials, such as strong oxidizing agents.[9]

3. Handling and Use:

All handling of beta-Phellandrene should be conducted in a well-ventilated area, preferably

within a chemical fume hood.[1][9]

Avoid inhalation of vapors and contact with skin and eyes.[1]

Use non-sparking tools and take precautionary measures against static discharge.[2]

Ground and bond containers when transferring material.[2]

Ensure a safety shower and eyewash station are readily accessible.[1]

4. Spill Management:

In the event of a spill, evacuate personnel from the immediate area.

Wear full personal protective equipment, including respiratory protection.[1]

Prevent further leakage or spillage if it is safe to do so.

Contain the spill using an inert, absorbent material such as sand, diatomite, or universal

binders.[1][2]

Collect the absorbed material into a suitable container for disposal.

Decontaminate the spill area and equipment by scrubbing with alcohol.[1]
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Disposal Plan: Responsible Waste Management
Proper disposal of beta-Phellandrene and its contaminated materials is crucial to prevent

environmental contamination and comply with regulations.

1. Waste Collection:

Collect all waste materials, including unused beta-Phellandrene and contaminated

absorbents, in a clearly labeled, sealed container.

Do not mix with other waste streams.

2. Disposal Procedure:

Dispose of the waste in accordance with all applicable federal, state, and local regulations.[1]

Contact a licensed professional waste disposal service to arrange for pickup and disposal.

Do not dispose of beta-Phellandrene down the drain or in household garbage.[2]

Safe Handling Workflow for beta-Phellandrene
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Review SDS Don Appropriate PPE Work in Ventilated Area
(Fume Hood)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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